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Compound of Interest

Compound Name: Cesium tribromide

Cat. No.: B13813981 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of Cesium Tribromide
(CsBr₃), a compound of interest for various research applications. The following sections

outline the necessary reagents, equipment, and step-by-step procedures for the successful

preparation of this inorganic compound.

I. Overview and Synthesis Methods
Cesium tribromide is an inorganic compound with the chemical formula Cs⁺[Br₃]⁻. It is not a

compound containing Cesium in a +3 oxidation state but rather an ionic compound consisting

of a Cesium cation and a tribromide anion.[1] It typically appears as an orange solid or dark red

crystals.[2]

Several methods for the synthesis of Cesium tribromide have been reported:

Direct Reaction with Bromine: This method involves the direct reaction of Cesium bromide

with liquid bromine. It is a straightforward approach suitable for laboratory-scale synthesis.

Crystallization from Aqueous Solution: Cesium tribromide can be obtained by crystallization

from a concentrated aqueous solution of Cesium bromide containing a large amount of

bromine.[2]
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Hydrothermal Synthesis: A hydrothermal reaction involving Cesium bromide, Cesium

bromate, and hydrobromic acid can also be employed to generate Cesium tribromide in

situ.[2]

This document will provide a detailed protocol for the direct reaction method due to its simplicity

and accessibility.

II. Quantitative Data
The following table summarizes the key quantitative data for Cesium tribromide.

Property Value

Chemical Formula CsBr₃

Molar Mass 372.617 g/mol

Appearance Orange solid or dark red crystals[2]

Melting Point 38 °C (decomposes)[2]

Crystal System Orthorhombic

Solubility Decomposes in water

Note: Reaction yield is not explicitly stated in the reviewed literature and will depend on the

specific experimental conditions and scale.

III. Experimental Protocol: Direct Synthesis of
Cesium Tribromide
This protocol details the synthesis of Cesium tribromide from Cesium bromide and liquid

bromine.[1]

A. Materials and Reagents

Cesium bromide (CsBr), finely powdered

Liquid bromine (Br₂)
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Fume hood

Round-bottom flask

Heating mantle with stirrer

Schlenk line or inert gas (Argon or Nitrogen) supply (optional, for improved handling)

Glassware for filtration (e.g., Büchner funnel, filter paper)

Drying apparatus (e.g., vacuum desiccator)

B. Safety Precautions

Bromine is highly toxic, corrosive, and volatile. All manipulations involving liquid bromine

must be performed in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.

Have a bromine spill kit and appropriate neutralizing agents (e.g., sodium thiosulfate

solution) readily available.

C. Detailed Procedure

Preparation of Reactants:

Ensure the Cesium bromide is finely powdered to maximize the reaction surface area. If

necessary, grind the CsBr in a mortar and pestle.

All glassware should be thoroughly dried before use to prevent unwanted side reactions.

Reaction Setup:

In a fume hood, add the finely powdered Cesium bromide to a round-bottom flask.

Carefully add liquid bromine to the flask containing the Cesium bromide. A slight excess of

bromine is generally used to ensure complete reaction. The exact stoichiometry is a 1:1
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molar ratio of CsBr to Br₂.

Reaction Conditions:

Gently heat the mixture using a heating mantle. The temperature should be controlled to

avoid vigorous boiling of the bromine. A temperature range of 40-50 °C is typically

sufficient.

Stir the reaction mixture continuously to ensure homogeneity.

The reaction progress can be monitored by the color change and the dissolution of the

solid Cesium bromide.

Removal of Excess Bromine:

Once the reaction is complete (the solid CsBr has reacted), the excess bromine needs to

be removed.

This can be achieved by gentle heating under a steady stream of inert gas (Argon or

Nitrogen) or by applying a vacuum. Care must be taken not to sublime the product.

Isolation and Purification of the Product:

The resulting Cesium tribromide product should be a solid.

If necessary, the product can be purified by washing with a small amount of a non-polar

solvent in which CsBr₃ is insoluble, followed by filtration.

Dry the final product under vacuum to remove any residual solvent.

Storage:

Cesium tribromide is sensitive to moisture and should be stored in a tightly sealed

container in a desiccator.

IV. Visualizations
A. Experimental Workflow
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Caption: Experimental workflow for the synthesis of Cesium tribromide.

B. Logical Relationship of the Synthesis
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Caption: Logical relationship of the reactants and product in the synthesis of Cesium
tribromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13813981?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13813981?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

